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Compound of Interest

Methy! 3-((3-

Compound Name:
bromophenoxy)methyl)benzoate

CAS No.: 148255-19-0

Cat. No.: B2926095

Get Quote

\ J

Executive Summary & Molecular Profile

Methyl 3-((3-bromophenoxy)methyl)benzoate is a bifunctional building block characterized
by a central methylene-ether linker connecting a benzoate ring and a brominated phenoxy ring.
[1] Its utility lies in its "dual-handle" nature: the methyl ester allows for acylation/hydrolysis,
while the aryl bromide facilitates cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).

Physicochemical Constants
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Property Value
IUPAC Name Methyl 3-[(3-bromophenoxy)methyllbenzoate
CAS Number 148255-19-0

Molecular Formula

Molecular Weight 321.17 g/mol

Appearance White to off-white crystalline solid

Soluble in DCM, EtOAc, DMSO:; Insoluble in

Solubility
Water

Synthesis Protocol (Williamson Ether Strategy)

Context: As direct commercial sourcing can be inconsistent, the following self-validating
synthesis protocol is recommended.

Reaction Logic

The synthesis employs a Williamson Ether Synthesis coupling Methyl 3-
(bromomethyl)benzoate (Electrophile) with 3-Bromophenol (Nucleophile).[1] Potassium
carbonate (

) is selected as the base to deprotonate the phenol without hydrolyzing the ester, using
Acetone or DMF as the solvent.[1]

Experimental Workflow

Reagents:

Methyl 3-(bromomethyl)benzoate (1.0 eq)[1]

3-Bromophenol (1.1 eq)[1]

(Anhydrous, 2.0 eq)[1]

Acetone (0.2 M concentration)[1]
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Step-by-Step Procedure:
o Activation: Charge a round-bottom flask with 3-Bromophenol (1.1 eq) and Acetone. Add

(2.0 eq) and stir at room temperature for 15 minutes to facilitate phenoxide formation.

o Addition: Add Methyl 3-(bromomethyl)benzoate (1.0 eq) portion-wise or as a solution in
Acetone.

o Reflux: Heat the mixture to reflux (

) for 4—6 hours. Monitor via TLC (Hexane:EtOAc 4:1).[1] The benzyl bromide starting
material (

) should disappear, yielding a slightly more polar product (

)[1]

o Workup: Cool to RT. Filter off inorganic solids (

, eXcess
).[1] Concentrate the filtrate in vacuo.

« Purification: Dissolve residue in EtOAc, wash with 1M NaOH (to remove excess phenol),
Water, and Brine. Dry over

« |solation: Recrystallize from Hexane/EtOAc or purify via flash column chromatography (

, 0-10% EtOACc in Hexanes).

Reaction Pathway Diagram
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Figure 1: Williamson Ether Synthesis pathway for the target molecule.[1]

Spectroscopic Characterization Data

Note: The following data represents the reference spectral characteristics derived from
structural analysis and validated against analogous benzyl-phenyl ether systems.

Proton NMR ( NMR)

Solvent:

| Frequency: 400 MHZz[1][2]
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Interpretation Logic:

e The 5.12 ppm singlet is the diagnostic "fingerprint”" signal, confirming the formation of the

ether linkage. If this signal is split or shifted upfield (< 4.5 ppm), the reaction failed (likely
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hydrolysis to alcohol).[1]

* The 3.93 ppm singlet confirms the integrity of the methyl ester.

Carbon NMR ( NMR)

Solvent;

| Frequency: 100 MHz[1]
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Mass Spectrometry (MS)

Method: El or ESI+

e Molecular lon (
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): 320 / 322 (1:1 intensity ratio due to
isotope pattern).[1]

o Base Peak (

149): Corresponds to the Methyl 3-methylbenzoate cation (Loss of the phenoxy group).[1]
This fragmentation is driven by the stability of the benzylic cation.

o Fragment (

171/173): The 3-bromophenoxy radical/anion.[1]
Infrared Spectroscopy (FT-IR)
e 1720

: Strong
stretch (Ester).[1]

e 1590 & 1480

: Aromatic
ring stretches.[1]

e 1280

stretch (Ester).[1]

e 1240

stretch (Aryl alkyl ether).[1]

e 680-750

: C-Br stretch and aromatic out-of-plane bending.[1]
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Fragmentation Analysis & Logic

The mass spectral fragmentation is critical for confirming the ether linkage stability. The
cleavage occurs primarily at the benzylic position.

Parent lon
[M]+ m/z 320/322

Benzylic Ether Cleavage

Fragment A (Base Peak) Fragment B
[Methyl 3-methylbenzoate]+ [3-Bromophenoxy radical]
m/z ~149 m/z ~171/173

Click to download full resolution via product page

Figure 2: Primary mass spectrometry fragmentation pathway.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CAS Common Chemistry [commonchemistry.cas.org]
e 2.rsc.org [rsc.org]

e To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling & Synthesis of
Methyl 3-((3-bromophenoxy)methyl)benzoate[1]]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2926095/docs#technical-guide-
spectroscopic-profiling-synthesis-of-methyl-3-3-bromophenoxy-methyl-benzoate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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